Cas no 1273676-46-2 (7-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE)

• Product Name: 7-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• CAS No: 1273676-46-2
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 5582177
• PubChem ID: 79016611
• Update Time: 2025-05-25

7-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• 2H-1-Benzopyran-4-amine, 7-bromo-6-fluoro-3,4-dihydro-
• 7-BROMO-6-FLUOROCHROMAN-4-AMINE
• AKOS017550587
• 1273676-46-2
• Y12828

• Inchi： 1S/C9H9BrFNO/c10-6-4-9-5(3-7(6)11)8(12)1-2-13-9/h3-4,8H,1-2,12H2
• InChI Key： MALSOHSOKXUZTJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OCCC2N)F

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.584±0.06 g/cm3(Predicted)
• Boiling Point: 275.4±40.0 °C(Predicted)
• pka: 8.14±0.20(Predicted)

Additional information on 7-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE

Professional Introduction to 7-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE (CAS No 1273676-46-2)

7-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1273676-46-2, belongs to the benzopyran class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both bromo and fluoro substituents, make it a valuable scaffold for further chemical modifications and functionalization.

The benzopyran core structure of 7-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE is a well-studied motif in medicinal chemistry, often associated with compounds that exhibit pharmacological properties such as anti-inflammatory, antimicrobial, and anticancer effects. The amine functional group at the 4-position provides a site for further derivatization, enabling the synthesis of a wide range of analogs with tailored biological activities. This flexibility has made it a popular choice for researchers seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzopyran derivatives. One of the most compelling areas of research has been their application in oncology. Studies have demonstrated that certain benzopyran-based compounds can selectively inhibit the growth of cancer cells by targeting specific molecular pathways involved in tumor progression. The bromo and fluoro substituents in 7-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE are particularly noteworthy, as they can enhance the metabolic stability and binding affinity of the molecule to its biological target.

Furthermore, the fluorine atom is known to improve the pharmacokinetic properties of drug candidates by increasing their lipophilicity and reducing their susceptibility to metabolic degradation. This has led to several successful clinical trials involving fluorinated benzopyran derivatives that have shown promising results in treating various types of cancer. The amine group at the 4-position also offers opportunities for further functionalization, allowing researchers to introduce additional pharmacophores or modify existing ones to optimize drug efficacy and reduce side effects.

The synthesis of 7-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE involves a multi-step process that requires precise control over reaction conditions and reagent selection. The bromination and fluorination steps are critical in introducing the key substituents that define the compound's unique properties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods not only ensure the quality of the final product but also allow for scalability in industrial settings.

In addition to its potential in oncology, 7-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE has shown promise in other therapeutic areas as well. For instance, preliminary studies have suggested that it may have antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. The structural motifs present in this compound can interact with bacterial enzymes or fungal cell membranes, disrupting essential biological processes and inhibiting growth.

The growing body of research on benzopyran derivatives underscores their importance as versatile scaffolds for drug discovery. The ability to modify various positions within the benzopyran core allows for the creation of a diverse library of compounds with unique pharmacological profiles. This flexibility is particularly valuable in addressing complex diseases that require targeted therapies. As our understanding of molecular biology and pharmacology continues to advance, compounds like 7-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE will play an increasingly critical role in developing next-generation pharmaceuticals.

The future direction of research on this compound will likely focus on optimizing its synthetic pathways and exploring new derivatives with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can accelerate the discovery process and identify promising candidates for further development.

In conclusion, 7-BROMO-6-FLUORO- 3, 4-DIHYDRO- 2H- 1- BENZOPYRAN- 4- AMINE (CAS No 1273676- 46 - 2) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The presence of bromo and fluoro substituents, combined with the amine functional group, makes it a versatile scaffold for developing novel drugs. As research in this field progresses, this compound is expected to contribute to major breakthroughs in treating various diseases, including cancer, infectious disorders, and other chronic conditions. The continued exploration of its pharmacological potential will undoubtedly lead to new insights and innovations, further solidifying its importance in modern drug discovery.